Cas no 149047-76-7 (N-(2-methylpropyl)-1H-imidazole-1-carboxamide)

N-(2-methylpropyl)-1H-imidazole-1-carboxamide structure
149047-76-7 structure
Product Name:N-(2-methylpropyl)-1H-imidazole-1-carboxamide
CAS No:149047-76-7
MF:C8H13N3O
MW:167.208321332932
MDL:MFCD11099706
CID:1324044
PubChem ID:39871222
Update Time:2025-04-20

N-(2-methylpropyl)-1H-imidazole-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-Isobutyl-1H-imidazole-1-carboxamide
    • N-Isobutyl-1-imidazolecarboxamide
    • N-(2-methylpropyl)-1H-imidazole-1-carboxamide
    • SY027186
    • 1H-Imidazole-1-carboxamide, N-(2-methylpropyl)-
    • AC4368
    • AKOS009318235
    • CS-0447059
    • A919832
    • 149047-76-7
    • DB-255775
    • EN300-88182
    • SCHEMBL5647599
    • MFCD11099706
    • MDL： MFCD11099706
    • Inchi： 1S/C8H13N3O/c1-7(2)5-10-8(12)11-4-3-9-6-11/h3-4,6-7H,5H2,1-2H3,(H,10,12)
    • InChI Key： WJTQGNRVNGDPSW-UHFFFAOYSA-N
    • SMILES： O=C(N1C=NC=C1)NCC(C)C

Computed Properties

  • Exact Mass: 167.10600
  • Monoisotopic Mass: 167.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 46.9Ų

Experimental Properties

  • PSA: 50.41000
  • LogP: 1.30120

N-(2-methylpropyl)-1H-imidazole-1-carboxamide Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

N-(2-methylpropyl)-1H-imidazole-1-carboxamide Pricemore >>

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N-(2-methylpropyl)-1H-imidazole-1-carboxamide Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:149047-76-7)N-(2-methylpropyl)-1H-imidazole-1-carboxamide
Order Number:A919832
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 13:11
Price ($):538.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:149047-76-7)N-(2-methylpropyl)-1H-imidazole-1-carboxamide
A919832
Purity:99%
Quantity:5g
Price ($):538.0
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